Cas no 2374-05-2 (4-Bromo-2,6-dimethylphenol)

• Product Name: 4-Bromo-2,6-dimethylphenol
• CAS No: 2374-05-2
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00002314
• CID: 42839
• PubChem ID: 16919
• Update Time: 2025-06-25

4-Bromo-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethylphenol
• 4-Bromo-2,6-xylenol
• -Bromo-2,6-dimethylpheno
• 2,6-Dimethyl-4-bromophenol
• 4-Br-2,6-Me2C6H2OH
• 4-Brom-2,6-dimethylphenol
• 4-bromo-2,6-dimethyl-phenol
• 4-bromo-6-xylenol
• Phenol, 4-bromo-2,6-dimethyl-
• 2,6-XYLENOL, 4-BROMO-
• PE2VSV8GBM
• ZLVFYUORUHNMBO-UHFFFAOYSA-N
• NSC63922
• PubChem9579
• 2, 4-bromo-
• NCIOpen2_002744
• 4-bromo-2,6 dimethylphenol
• 5-Bromo-2-hydroxy-m-xylene
• KSC495G0D
• 2,6-dimethyl-4-bromo-phenol
• ARONIS005080
• 4-Bromo-2,6-xyleno
• BRN 1862399
• BCP32422
• 3-06-00-01738 (Beilstein Handbook Reference)
• Q63396529
• AB01333430-02
• J-800232
• NSC-63922
• A4957
• UNII-PE2VSV8GBM
• ALPHA,ALPHA-DICHLOROPROPIOPHENONE
• F1652-0754
• 2374-05-2
• A816877
• AC-15659
• EN300-134587
• AM807398
• DTXSID9062354
• AKOS000319634
• MFCD00002314
• AH-034/06267018
• 4-Bromo-2,6-xylenol, 97%
• SY009034
• BROMODIMETHYLPHENOL
• NCGC00340463-01
• NSC 63922
• PS-8204
• EINECS 219-153-1
• NS00014311
• InChI=1/C8H9BrO/c1-5-3-7(9)4-6(2)8(5)10/h3-4,10H,1-2H
• 58170-30-2
• BB 0255230
• W-107379
• SCHEMBL49544
• 25734-86-5
• 4-bromanyl-2,6-dimethyl-phenol
• B2060
• FT-0617748
• CS-0033720
• 4-Bromo-2,6-xylenol;2,6-dimethyl-4-bromophenol
• J-640231
• STK038020
• DB-020231
• 4Bromo2,6dimethylphenol
• DTXCID0036928
• Phenol, 4bromo2,6dimethyl
• 2,6Xylenol, 4bromo
• 219-153-1

• MDL： MFCD00002314
• Inchi： 1S/C8H9BrO/c1-5-3-7(9)4-6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： ZLVFYUORUHNMBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)O
• BRN： 1862399

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: powder
• Density: 1.3646 (rough estimate)
• Melting Point: 74-78 °C (lit.)
• Boiling Point: 253℃ at 760 mmHg
• Flash Point: 106.8℃
• Refractive Index: 1.5650 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 2.77150
• Solubility: Not determined

4-Bromo-2,6-dimethylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：ZE6780000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-2,6-dimethylphenol

4-Bromo-2,6-dimethylphenol (CAS No. 2374-05-2): A Comprehensive Overview

4-Bromo-2,6-dimethylphenol (CAS No. 2374-05-2) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This aromatic compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential in various research and industrial applications.

The chemical structure of 4-Bromo-2,6-dimethylphenol consists of a benzene ring substituted with a bromine atom at the para position and two methyl groups at the ortho positions. The presence of these functional groups imparts specific chemical and physical properties that make it valuable in various synthetic processes and biological studies.

In the realm of organic synthesis, 4-Bromo-2,6-dimethylphenol serves as an important intermediate for the preparation of more complex molecules. Its reactivity can be harnessed through various chemical transformations, such as nucleophilic substitution, cross-coupling reactions, and electrophilic aromatic substitution. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 4-Bromo-2,6-dimethylphenol in the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including antimicrobial and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Bromo-2,6-dimethylphenol exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for the development of novel antibiotics to combat drug-resistant pathogens.

Beyond its antimicrobial properties, 4-Bromo-2,6-dimethylphenol has also been investigated for its antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. Research published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 4-Bromo-2,6-dimethylphenol possess strong antioxidant activity, making them promising candidates for therapeutic applications.

In addition to its biological activities, 4-Bromo-2,6-dimethylphenol has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. For example, a study in the Journal of Materials Chemistry C explored the use of 4-Bromo-2,6-dimethylphenol-based materials in organic solar cells, demonstrating improved device performance due to enhanced charge transport properties.

The environmental impact of chemicals is an important consideration in their development and application. Recent studies have focused on the biodegradability and environmental fate of 4-Bromo-2,6-dimethylphenol. Research published in the Environmental Science & Technology journal indicated that this compound can be effectively degraded by microbial consortia under aerobic conditions. This finding suggests that it may have a lower environmental impact compared to other brominated compounds.

In conclusion, 4-Bromo-2,6-dimethylphenol (CAS No. 2374-05-2) is a multifaceted compound with diverse applications in chemistry, biology, and materials science. Its unique structural features and biological activities make it a valuable component in various research and industrial processes. Ongoing research continues to uncover new possibilities for its use in drug development, materials science, and environmental applications.